Cas no 108884-00-0 (o-Coumaric Acid 4-O-β-D-Glucuronide)

• Product Name: o-Coumaric Acid 4-O-β-D-Glucuronide
• CAS No: 108884-00-0
• MF: C₁₅H₁₆O₉
• MW: 340.282145500183
• CID: 2060536
• PubChem ID: 169436702
• Update Time: 2025-05-23

o-Coumaric Acid 4-O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• O1-[2-(trans-2-carboxy-vinyl)-phenyl]-beta-D-glucopyranuronic acid
• O1-[2-(trans-2-Carboxy-vinyl)-phenyl]-beta-D-glucopyranuronsaeure
• o-Coumaric Acid 4-O-beta-D-Glucuronide
• 108884-00-0
• o-Coumaric Acid 4-O-β-D-Glucuronide

• Inchi： 1S/C15H16O9/c16-9(17)6-5-7-3-1-2-4-8(7)23-15-12(20)10(18)11(19)13(24-15)14(21)22/h1-6,10-13,15,18-20H,(H,16,17)(H,21,22)/b6-5+/t10-,11-,12+,13-,15+/m0/s1
• InChI Key： KRKMNGLGYXJMBZ-YLOLIOOTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 340.07943208Da
• Monoisotopic Mass: 340.07943208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 154Ų

Additional information on o-Coumaric Acid 4-O-β-D-Glucuronide

O-Coumaric Acid 4-O-β-D-Glucuronide: A Comprehensive Overview

O-Coumaric Acid 4-O-β-D-Glucuronide, also known by its CAS number 108884-00-0, is a bioactive compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound is a derivative of o-coumaric acid, which is a naturally occurring phenolic compound found in various plants. The addition of the glucuronide group to the o-coumaric acid structure enhances its solubility, stability, and bioavailability, making it a promising candidate for further research and development.

The chemical structure of O-Coumaric Acid 4-O-β-D-Glucuronide consists of a benzene ring with a hydroxyl group at the ortho position and a side chain containing a β-D-glucuronide moiety. This unique structure contributes to its ability to interact with various biological systems. Recent studies have highlighted its potential as an antioxidant, anti-inflammatory, and antimicrobial agent, making it a valuable compound in the fields of food science, cosmetics, and pharmaceuticals.

One of the most notable properties of O-Coumaric Acid 4-O-β-D-Glucuronide is its strong antioxidant activity. Antioxidants are essential for neutralizing reactive oxygen species (ROS) that can cause oxidative stress and damage to cellular components. In vitro studies have demonstrated that this compound effectively scavenges free radicals, such as DPPH radicals, and exhibits high antioxidant capacity compared to other phenolic compounds. This makes it a potential ingredient in functional foods and beverages aimed at improving oxidative stress management.

In addition to its antioxidant properties, O-Coumaric Acid 4-O-β-D-Glucuronide has shown promising anti-inflammatory effects. Chronic inflammation is associated with various diseases, including cardiovascular disorders, diabetes, and neurodegenerative conditions. Research indicates that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest its potential as a natural anti-inflammatory agent in pharmaceutical formulations.

The antimicrobial activity of O-Coumaric Acid 4-O-β-D-Glucuronide has also been extensively studied. Microbial infections remain a significant global health challenge, and the emergence of antibiotic resistance further complicates the situation. This compound has demonstrated potent activity against pathogenic bacteria such as Escherichia coli and Staphylococcus aureus. Its ability to disrupt bacterial cell membranes and inhibit bacterial growth makes it a potential candidate for developing novel antimicrobial agents.

Another area where O-Coumaric Acid 4-O-β-D-Glucuronide has shown promise is in skin care. The cosmetic industry is increasingly focusing on natural ingredients with skin-benefiting properties. This compound has been found to promote collagen synthesis and reduce wrinkle formation in human dermal fibroblasts. Furthermore, its photoprotective properties help shield the skin from UV-induced damage, making it an ideal ingredient for sunscreens and anti-aging products.

The agricultural sector is also exploring the use of O-Coumaric Acid 4-O-β-D-Glucuronide as a plant growth regulator and stress mitigator. Studies have shown that this compound enhances plant resistance to abiotic stresses such as drought and salinity by modulating stress-responsive genes. Its application in agriculture could lead to improved crop yields under adverse environmental conditions.

In terms of bioavailability, the glucuronide moiety attached to o-coumaric acid plays a crucial role in enhancing its absorption and distribution within the body. This makes it more effective than unmodified o-coumaric acid in delivering therapeutic benefits. Recent pharmacokinetic studies have revealed that after oral administration, this compound exhibits good absorption profiles and minimal toxicity in animal models.

The synthesis of O-Coumaric Acid 4-O-β-D-Glucuronide involves several steps, including extraction from plant sources or chemical synthesis using enzymatic methods. Researchers are continuously exploring more efficient and cost-effective methods for large-scale production to meet the growing demand for this compound in various industries.

In conclusion, O-Coumaric Acid 4-O-β-D-Glucuronide, with its CAS number 108884-00-0, is a versatile bioactive compound with immense potential across multiple domains. Its antioxidant, anti-inflammatory, antimicrobial, and skin-benefiting properties make it an invaluable asset for researchers and industries alike. As ongoing studies continue to uncover new applications for this compound, it holds great promise for contributing to advancements in health care, cosmetics, food science, and agriculture.